Cas no 21413-23-0 (3-Chloro-1H-indazol-6-amine)

• Product name: 3-Chloro-1H-indazol-6-amine
• CAS No: 21413-23-0
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD07781648
• CID: 249717
• PubChem ID: 14790453

3-Chloro-1H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1H-indazol-6-amine
• 1H-Indazol-6-amine,3-chloro-
• 3-chloro-2H-indazol-6-amine
• 6-AMINO-3-CHLORO (1H)INDAZOLE
• 6-Amino-3-chloroindazole
• 1H-Indazol-6-amine,3-chloro
• 3-Chlor-1(2)H-indazol-6-ylamin
• 3-chloro-1(2)H-indazol-6-ylamine
• 3-CHLORO-1H-INDAZOL-6-YLAMINE
• 3-chloro-1H-indazole-6-amine
• 3-chloro-1H-indazole-6-ylamine
• 3-chloro-6-amino-1H-indazole
• 6-Amino-3-chloro-1H-indazole
• W-206626
• TS-02265
• AMY9808
• PB14504
• 4-CYANOBENZYLIDENE-4-ETHOXYANILINE
• SY021344
• DTXSID20564053
• MFCD07781648
• CS-W003429
• EN300-6773091
• 6-Amino-3-chloro(1H)indazole
• 21413-23-0
• 6-Amino-3-chloro-1H-indazole, 97%
• FT-0645455
• AKOS006285684
• SCHEMBL2926172
• AC-28110

• MDL： MFCD07781648
• Inchi： InChI=1S/C7H6ClN3/c8-7-5-2-1-4(9)3-6(5)10-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： DRRARKIFTNKQDW-UHFFFAOYSA-N
• SMILES： NC1=CC2=C(C=C1)C(Cl)=NN2

Computed Properties

• Exact Mass: 167.02500
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų
• Tautomer Count: 12

Experimental Properties

• Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 408.7℃ at 760 mmHg
• Flash Point: 200.977°C
• Refractive Index: 1.777
• Solubility: Very slightly soluble (0.62 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble in water (0.62 g/L at 25°C).
• PSA: 54.70000
• LogP: 2.37970

3-Chloro-1H-indazol-6-amine Security Information

3-Chloro-1H-indazol-6-amine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-Chloro-1H-indazol-6-amine

Comprehensive Overview of 3-Chloro-1H-indazol-6-amine (CAS No. 21413-23-0): Properties, Applications, and Research Insights

3-Chloro-1H-indazol-6-amine (CAS No. 21413-23-0) is a heterocyclic organic compound belonging to the indazole family, characterized by a chloro substituent at the 3-position and an amino group at the 6-position. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₇H₆ClN₃, and molecular weight of 167.60 g/mol make it a versatile intermediate in synthetic chemistry.

Recent trends in drug discovery highlight the growing demand for nitrogen-containing heterocycles, with 3-Chloro-1H-indazol-6-amine emerging as a key scaffold. Researchers frequently search for "indazole derivatives in medicinal chemistry" or "CAS 21413-23-0 applications," reflecting its relevance in designing kinase inhibitors and antimicrobial agents. The compound's hydrogen-bonding capacity and planar aromatic system enable interactions with biological targets, making it valuable for structure-activity relationship (SAR) studies.

From a synthetic perspective, 3-Chloro-1H-indazol-6-amine serves as a precursor for functionalized indazoles, often explored via cross-coupling reactions or nucleophilic substitutions. Laboratories optimizing "green synthesis of indazole amines" or "scalable routes to CAS 21413-23-0" prioritize solvent-free methods or catalytic processes to enhance sustainability. Analytical techniques like HPLC purity analysis and LC-MS characterization are critical for quality control, addressing common queries such as "how to validate 3-Chloro-1H-indazol-6-amine purity."

The compound's thermal stability (typically stable below 200°C) and solubility profile (moderate in polar aprotic solvents) are frequently discussed in industrial forums. With the rise of AI-assisted molecular design, datasets incorporating 21413-23-0 are increasingly used to train algorithms predicting ADMET properties. This aligns with searches for "computational modeling of indazole bioactivity" or "machine learning for heterocycle optimization," showcasing interdisciplinary applications.

In material science, 3-Chloro-1H-indazol-6-amine derivatives contribute to organic electronic materials, particularly in designing charge-transport layers. Patent analyses reveal its utility in photovoltaic devices and OLED emitters, answering niche queries like "indazole-based semiconductors." Regulatory-compliant suppliers emphasize REACH certification and GMP-grade production, addressing concerns about "sourcing high-purity CAS 21413-23-0."

Ongoing research explores the compound's role in covalent inhibitor design, leveraging its chloro group for targeted protein modulation. Publications on "indazole pharmacophores" often cite 21413-23-0 as a model for fragment-based drug discovery. The scientific community also investigates its metal-chelating properties, with applications ranging from catalysis to diagnostic imaging probes.

Storage recommendations (typically 2-8°C under inert atmosphere) and handling protocols are critical for laboratory safety, though the compound is not classified as hazardous under standard thresholds. As the demand for tailored heterocycles grows, 3-Chloro-1H-indazol-6-amine remains a focal point for innovation across therapeutic, agricultural, and advanced material sectors.